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Compound of Interest

Compound Name: Ammonium borate

Cat. No.: B1214076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ammonium borates, focusing on

their chemical identities, synthesis protocols, and key physicochemical properties. The

information is intended to serve as a valuable resource for researchers and professionals

involved in materials science, chemical synthesis, and formulation development.

Chemical Identity and Physicochemical Properties
Ammonium borates are a class of inorganic compounds formed from the reaction of boric acid

with ammonia. Depending on the stoichiometry of the reactants and the reaction conditions,

various forms of ammonium borate can be synthesized, each with distinct properties and

applications. The most common forms are ammonium metaborate, ammonium tetraborate, and

ammonium pentaborate, which can also exist in various hydrated states.

The following tables summarize the key identification and physicochemical data for these

compounds.

Table 1: Chemical Identification of Common Ammonium Borates
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Compound Name Molecular Formula CAS Number
Molar Mass ( g/mol
)

Ammonium

Metaborate
NH₄BO₂ 13862-46-5 60.84

Ammonium

Tetraborate

Tetrahydrate

(NH₄)₂B₄O₇·4H₂O 12228-87-4 263.38

Ammonium

Pentaborate

Tetrahydrate

NH₄B₅O₈·4H₂O 12046-04-7 272.15

Ammonium

Pentaborate

Octahydrate

NH₄B₅O₈·8H₂O 12229-12-8 344.21

Triazanium;borate BH₁₂N₃O₃
11128-98-6, 12007-

57-7, 22694-75-3
112.93[1]

Ammonium borate

hydrate
BH₁₄N₃O₄ - 130.94[2]

Table 2: Physicochemical Properties of Selected Ammonium Borates

Property
Ammonium Tetraborate
Tetrahydrate

Ammonium Pentaborate
Tetrahydrate

Appearance White crystalline powder White crystalline granules[3]

Density (g/cm³) 2.37 1.58[3]

Solubility in Water Soluble
~10.9% by weight at room

temperature[3]

Decomposition Point 87 °C Stable to about 110°C[3]

Experimental Protocols for Synthesis
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The synthesis of ammonium borates generally involves the controlled reaction of boric acid

and ammonia in an aqueous solution. The specific product obtained is dependent on the molar

ratio of the reactants and the crystallization temperature.

Synthesis of Ammonium Tetraborate and Ammonium
Pentaborate
This protocol describes a method for the simultaneous production of ammonium tetraborate

and ammonium pentaborate.[4]

Materials:

Purified Boric Acid

Concentrated Ammonia Solution (28-30%)

Deionized Water

Stainless Steel Reactor with Stirring and Temperature Control

Filtration Apparatus

Drying Oven

Procedure for Ammonium Tetraborate:

Add 28 kg of concentrated ammonia water to the stainless steel reactor.

Slowly add 45 kg of purified boric acid to the ammonia water while stirring.

Maintain the reaction temperature at 35 ± 2°C.

Continue stirring until all the boric acid has dissolved and the solution is clear.

Stop stirring and heating. Cool the reactor with circulating water to 20°C.

Resume stirring until a significant amount of precipitate has formed.
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Stop stirring and allow the mixture to sit overnight at a controlled temperature of 15 ± 2°C.

Collect the solid precipitate by filtration and allow it to dry naturally. The resulting product is

ammonium tetraborate.

Procedure for Ammonium Pentaborate:

Combine the mother liquor from the ammonium tetraborate synthesis. This solution contains

approximately 7% ammonium tetraborate.

Inject 49 kg of a 1:1 ammonia water solution into the mother liquor.

Slowly add 55 kg of purified boric acid under the same conditions as the tetraborate

synthesis.

Once the boric acid is fully dissolved, stop heating and stirring.

Cool the reactor with cold water while stirring.

When the temperature is below 15°C, stop stirring and let it cool and sit overnight at a

controlled temperature of 12 ± 2°C to allow for precipitation.

Collect the precipitate by filtration and dry it in an oven at 75°C to obtain ammonium

pentaborate.

Synthesis of Ammonium Bis(malonato)borate
This protocol describes the synthesis of a more complex borate salt, ammonium

bis(malonato)borate.[5]

Materials:

Malonic Acid

Boric Acid

Ammonium Carbonate

Double-Distilled Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://journals.iucr.org/e/issues/2025/09/00/hb8150/index.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glass Reaction Vessel

Heating and Stirring Apparatus

Filtration Apparatus

Procedure:

Dissolve a mixture of malonic acid, boric acid, and ammonium carbonate in a 4:2:1 molar

ratio in double-distilled water with continuous stirring.

Gently heat the solution to 313–323 K to ensure complete dissolution, resulting in a clear,

homogeneous mixture.

Allow the solution to cool to room temperature and filter to remove any particulate impurities.

Transfer the filtrate to a clean glass vessel covered with a perforated lid to control

evaporation.

Place the vessel in a draft-free environment maintained at a temperature of 298–303 K.

Over a period of 60 days, slow evaporation of the solvent will lead to the growth of well-

defined colorless blocks of ammonium bis(malonato)borate.

Carefully extract the crystals, rinse them with cold distilled water to remove surface

impurities, and air-dry at room temperature.

Structural Relationships and Synthesis Pathway
The formation of different ammonium borates from boric acid and ammonia is a pH-

dependent equilibrium process. The following diagram illustrates the general synthesis pathway

and the relationship between the key reactants and products.
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Caption: General synthesis pathway for different ammonium borates.

Thermal Decomposition
The thermal stability of ammonium borates is a critical property. For instance, ammonium

pentaborate octahydrate undergoes a two-step thermal decomposition process. The initial step

involves dehydration, followed by deamination at higher temperatures.[6] The deamination step

for both ammonium tetraborate and ammonium pentaborate occurs between 310-335°C.[6]

The dehydration of ammonium pentaborate occurs in a narrow range of 165-175°C, whereas

for ammonium tetraborate, it happens over a broader range from 70-250°C.[6]

This guide provides foundational knowledge for the synthesis and characterization of various

ammonium borates. For specific applications, further optimization of the described protocols

and detailed analytical characterization are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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